Ethylbenzhydramine methyl iodide

• Molecular Formula: C20H28INO
• Molecular Weight: 425.3 g/mol
• IUPAC Name: 2-benzhydryloxyethyl-diethyl-methylazanium;iodide
• InChI: InChI=1S/C20H28NO.HI/c1-4-21(3,5-2)16-17-22-20(18-12-8-6-9-13-18)19-14-10-7-11-15-19;/h6-15,20H,4-5,16-17H2,1-3H3;1H/q+1;/p-1
• InChI Key: HKOZYKMXXBHEHT-UHFFFAOYSA-M
• SMILES: CC[N+](C)(CC)CCOC(C1=CC=CC=C1)C2=CC=CC=C2.[I-]
• CAS No.: 5982-52-5

Description

It is an experimental compound that has been studied for its potential pharmacological properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Emetonium iodide typically involves the reaction of benzhydrol with diethylmethylamine in the presence of hydroiodic acid. The reaction proceeds as follows:

• Benzhydrol is reacted with diethylmethylamine to form (2-benzhydryloxyethyl)diethylmethylamine.
• The resulting amine is then treated with hydroiodic acid to yield Emetonium iodide.

Industrial Production Methods: While specific industrial production methods for Emetonium iodide are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions such as temperature, pressure, and solvent choice to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions: Emetonium iodide can undergo various chemical reactions, including:

Substitution Reactions: The iodide ion can be replaced by other nucleophiles.

Oxidation and Reduction Reactions:

Common Reagents and Conditions:

Substitution Reactions: Common reagents include nucleophiles such as halides, cyanides, and thiolates.

Oxidation and Reduction Reactions: Reagents such as hydrogen peroxide or reducing agents like sodium borohydride may be used.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with halides would yield the corresponding halide derivatives of Emetonium iodide.

Scientific Research Applications

Chemistry: It serves as a model compound for studying quaternary ammonium salts and their reactivity.

Biology: Research has investigated its potential effects on biological systems, although detailed studies are limited.

Medicine: Emetonium iodide has been studied for its potential pharmacological effects, including its interaction with other drugs.

Industry: Its potential use in industrial applications is still under exploration, particularly in the development of new materials and chemical processes.